Ethyl 5-methyl-7-(4-nitrophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C15H15N5O4
• Molecular Weight: 329.31 g/mol
• IUPAC Name: ethyl 5-methyl-7-(4-nitrophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C15H15N5O4/c1-3-24-14(21)12-9(2)18-15-16-8-17-19(15)13(12)10-4-6-11(7-5-10)20(22)23/h4-8,13H,3H2,1-2H3,(H,16,17,18)
• InChI Key: XHRJIZYHUIMDQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NC=NN2C1C3=CC=C(C=C3)[N+](=O)[O-])C

Description

ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE is a novel compound belonging to the class of triazolopyrimidines. These compounds are known for their diverse biological activities, including antitumor, antimicrobial, and neuroprotective properties . The unique structure of this compound, featuring a triazole ring fused with a pyrimidine ring, makes it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE involves the reaction of N-(4-nitrophenyl)thiophene-2-carbohydrazonoyl chloride with ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate . The reaction is typically carried out in a solvent such as 1,4-dioxane, with triethylamine as a base, under reflux conditions for about 20 hours . The structure of the synthesized compound is confirmed through elemental analysis and spectral data .

Chemical Reactions Analysis

ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the nitro group, leading to the formation of different derivatives.

Scientific Research Applications

ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE has several scientific research applications:

Antitumor Activity: It has shown potent antitumor activity against human lung (A-549) and human hepatocellular carcinoma (HepG-2) cell lines.

Neuroprotection: The compound has potential neuroprotective and anti-neuroinflammatory properties, making it a candidate for the treatment of neurodegenerative diseases.

Antimicrobial Activity: It exhibits antimicrobial properties, which can be utilized in the development of new antimicrobial agents.

Mechanism of Action

The mechanism of action of ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE involves its interaction with specific molecular targets and pathways. For instance, its antitumor activity is partly due to the induction of cell cycle arrest and apoptosis in cancer cells . The compound enhances the expression of cell cycle inhibitors and activates caspase-dependent pathways, leading to cancer cell death .

Comparison with Similar Compounds

ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE can be compared with other triazolopyrimidine derivatives such as:

• Ethyl 7-Methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate
• Triazolo[4,3-a]pyrimidin-6-sulfonamide derivatives
• Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinone derivatives

These compounds share similar structural features but differ in their substituents and biological activities. The unique combination of the nitrophenyl and ethyl groups in ETHYL 5-METHYL-7-(4-NITROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE contributes to its distinct pharmacological profile.